N-(2-methoxy-4-methylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: 2-[2-[2-(4-methoxyanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methoxy-4-methylphenyl)acetamide
• InChI: InChI=1S/C22H23N3O4S2/c1-14-4-9-18(19(10-14)29-3)25-20(26)11-16-12-30-22(24-16)31-13-21(27)23-15-5-7-17(28-2)8-6-15/h4-10,12H,11,13H2,1-3H3,(H,23,27)(H,25,26)
• InChI Key: AEUXUHPCVQJEON-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=C(C=C3)OC)OC
• Molecular Formula: C22H23N3O4S2
• Molecular Weight: 457.6 g/mol

Description

N-(2-methoxy-4-methylphenyl)-2-(2-((2-((4-methoxyphenyl)amino)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C22H23N3O4S2 and its molecular weight is 457.56. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure Analysis

• The crystal structures of related (oxothiazolidin-2-ylidene)acetamides have been studied, providing insights into the molecular configurations and potential applications in material science (Galushchinskiy et al., 2017).

Optoelectronic Properties

• Thiazole-containing monomers, including those similar to the specified compound, have been synthesized and evaluated for their optoelectronic properties, which are essential in the field of electronic materials and devices (Camurlu & Guven, 2015).

Antimicrobial and Antitumor Activities

• Certain thiazole and thiadiazole derivatives exhibit antimicrobial and antitumor activities. These derivatives, including compounds structurally related to the specified compound, have potential applications in developing new pharmaceuticals (Wardkhan et al., 2008).

Anti-Inflammatory Activity

• Some derivatives of the mentioned compound have been synthesized and shown to possess anti-inflammatory activity, suggesting their potential use in medical treatments for inflammation-related conditions (Sunder & Maleraju, 2013).

Synthesis of Novel Derivatives

• Research has been conducted on the synthesis of novel derivatives of similar compounds for potential applications in pharmaceuticals and chemical research (Žugelj et al., 2009).

Investigation of Molecular Docking

• Molecular docking studies of similar thiazole derivatives have been performed to understand their interactions with biological targets, which is crucial for drug design and development (Jung et al., 2004).